Cas no 1803815-97-5 (3',4'-Dibromo-2',5'-difluoroacetophenone)

• Product Name: 3',4'-Dibromo-2',5'-difluoroacetophenone
• CAS No: 1803815-97-5
• MF: C₈H₄Br₂F₂O
• MW: 313.92156791687
• CID: 4970581
• Update Time: 2025-06-08

3',4'-Dibromo-2',5'-difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dibromo-2',5'-difluoroacetophenone

• Inchi： 1S/C8H4Br2F2O/c1-3(13)4-2-5(11)6(9)7(10)8(4)12/h2H,1H3
• InChI Key： KPBPMZKUIUQGJP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(C)=O)=C1F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 3',4'-Dibromo-2',5'-difluoroacetophenone

Introduction to 3',4'-Dibromo-2',5'-difluoroacetophenone (CAS No. 1803815-97-5)

3',4'-Dibromo-2',5'-difluoroacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1803815-97-5, is a fluorinated and brominated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique substitution pattern on the benzene ring, exhibits a range of chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural motif of 3',4'-Dibromo-2',5'-difluoroacetophenone consists of a central acetophenone core substituted with bromine atoms at the 3' and 4' positions, as well as fluorine atoms at the 2' and 5' positions. This specific arrangement imparts distinct reactivity and electronic characteristics to the molecule, making it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated and brominated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. 3',4'-Dibromo-2',5'-difluoroacetophenone fits well within this trend, as its structure provides a versatile platform for drug discovery. For instance, its bromine substituents can be readily engaged in palladium-catalyzed reactions, allowing for the introduction of diverse functional groups, while the fluorine atoms can influence the electronic distribution and lipophilicity of the resulting molecules.

One of the most compelling applications of 3',4'-Dibromo-2',5'-difluoroacetophenone is in the synthesis of biologically active compounds. Researchers have leveraged its reactivity to develop novel heterocycles and other pharmacophores that exhibit promising biological activities. For example, derivatives of this compound have been explored as intermediates in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both bromine and fluorine atoms allows for fine-tuning of the molecular properties, enabling optimization for specific biological targets.

The synthetic utility of 3',4'-Dibromo-2',5'-difluoroacetophenone extends beyond pharmaceuticals into materials science. Its ability to participate in cross-coupling reactions makes it a valuable building block for organic electronics, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of fluorine atoms can enhance the thermal stability and electron transport properties of these materials, making them more suitable for industrial applications. Additionally, the bromine substituents provide handles for further functionalization, allowing chemists to tailor the material's characteristics to meet specific performance requirements.

Recent advances in synthetic methodologies have further highlighted the importance of 3',4'-Dibromo-2',5'-difluoroacetophenone. For instance, catalytic hydrogenation techniques have been developed to selectively reduce its ketone group or remove bromine atoms under mild conditions, providing access to a broader spectrum of derivatives. These methods have opened new avenues for exploring its potential in drug discovery and material design without compromising yield or selectivity.

The demand for high-purity 3',4'-Dibromo-2',5'-difluoroacetophenone has also driven innovations in manufacturing processes. Continuous flow chemistry has emerged as a powerful tool for producing this compound efficiently and sustainably. By integrating reaction steps into a single apparatus, flow systems minimize solvent waste and improve scalability, making them ideal for industrial-scale production. Such advancements ensure that researchers have access to sufficient quantities of this valuable intermediate for their studies.

In conclusion,3',4'-Dibromo-2',5'-difluoroacetophenone (CAS No. 1803815-97-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features enable diverse applications in pharmaceutical synthesis, materials science, and catalysis. As research continues to uncover new methodologies and applications,3',4'-Dibromo-2',5 '-difluoroacetophenone is poised to remain a cornerstone in chemical innovation.